![molecular formula C19H17FN2O3 B6580567 methyl 8-fluoro-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate CAS No. 1207009-46-8](/img/structure/B6580567.png)
methyl 8-fluoro-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 8-fluoro-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate (M8F4MPAQ) is a heterocyclic compound that has been studied extensively for its potential applications in scientific research. It has been used in a variety of experiments, ranging from drug discovery to biochemical and physiological studies. Specifically, M8F4MPAQ has been used to study the mechanism of action of certain drugs, as well as to investigate the biochemical and physiological effects of certain compounds.
Scientific Research Applications
Anti-Virulence Compounds Targeting Iron Acquisition in Mycobacteria :
Formal Anti-Markovnikov Alkene Hydromethylation: :
Total Synthesis of Natural Products
Mechanism of Action
Target of Action
The primary target of methyl 8-fluoro-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate is the RET protein . RET is a receptor tyrosine kinase that plays a crucial role in cell survival, proliferation, and migration .
Mode of Action
Methyl 8-fluoro-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate interacts with its target by inhibiting the RET signaling pathway . This compound has been shown to be more effective at inhibiting cell proliferation in RET-mutated cell lines compared to other multi-kinase inhibitors .
Biochemical Pathways
The compound affects the RET signaling pathway , which is involved in cell growth and differentiation . By inhibiting this pathway, the compound can potentially halt the proliferation of cancer cells with RET mutations .
Pharmacokinetics
The compound’s effectiveness in inhibiting ret-mutated cell lines suggests it may have good bioavailability .
Result of Action
The inhibition of the RET signaling pathway by methyl 8-fluoro-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate results in the suppression of cell proliferation in RET-mutated cell lines . This suggests that the compound could have potential therapeutic applications in the treatment of cancers with RET mutations .
properties
IUPAC Name |
methyl 8-fluoro-4-(2-methoxy-5-methylanilino)quinoline-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O3/c1-11-7-8-17(24-2)15(9-11)21-14-10-16(19(23)25-3)22-18-12(14)5-4-6-13(18)20/h4-10H,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMHWRQHMQSHXDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC2=CC(=NC3=C2C=CC=C3F)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 8-fluoro-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.